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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
characteristics of N-Nitroso Aripiprazole, a potential nitrosamine impurity of the atypical
antipsychotic drug, Aripiprazole. Understanding these properties is critical for the development
of analytical methods, quality control strategies, and risk assessment in pharmaceutical
manufacturing.

Chemical Identity and Structure

N-Nitroso Aripiprazole is the N-nitroso derivative of Aripiprazole, formed by the nitrosation of
the secondary amine present in the parent molecule.[1][2] Its formal chemical name is 7-(4-(4-
(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-1-nitroso-3,4-dihydroquinolin-2(1H)-one.[2][3][4] This
compound is a critical reference standard for analytical method development, validation, and
quality control applications in the production of Aripiprazole to ensure patient safety.[2][3]

It is important to distinguish the primary N-Nitroso Aripiprazole from other potential
nitrosamine impurities related to Aripiprazole synthesis or degradation, such as N-Nitroso
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Aripiprazole EP Impurity B (1-(2,3-Dichlorophenyl)-4-nitrosopiperazine).[1][5][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-Nitroso Aripiprazole.
Data for some properties, such as melting point, boiling point, pKa, and logP, are not readily
available in the public domain, which is common for pharmaceutical impurities that are typically
synthesized as analytical standards rather than bulk substances.
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Property

Value

Source(s)

IUPAC Name

7-(4-(4-(2,3-
dichlorophenyl)piperazin-1-
yl)butoxy)-1-nitroso-3,4-
dihydroquinolin-2(1H)-one

[2]

Synonyms

N/A

[2]

CAS Number

Not Assigned (NA)

[3]4]

Molecular Formula

C23H26CI2N403

[213][41[7]

Molecular Weight

477.38 g/mol (or 477.39 g/mol
, 477.4 g/mol)

[2]141(7]

Appearance

Data not available; parent
compound Aripiprazole is a
white to off-white crystalline

powder.

[8]

Solubility

Data not available; parent
compound Aripiprazole is
insoluble in water, sparingly
soluble in Toluene, and freely

soluble in Dichloromethane.[8]

[9]

Melting Point

Data not available.

[10]

Boiling Point

Data not available.

pKa

Data not available; parent
compound Aripiprazole has an

estimated pKa of 7.46.

[11]

logP

Data not available; parent
compound Aripiprazole has a

calculated LogP of 5.0.

[12]

SMILES

CIC1=C(Cl)C(=CC=C1)N1CC
N(CCCCOC2=CC3=C(CCC(=
O)N3N=0)C=C2)CC1

[B107][13]
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18-8-6-17-7-9-22(30)29(26-
31)21(17)16-18/h3-6,8,16H, 1-
2,7,9-15H2

InChl

Experimental Protocols: Detection and
Quantification

Specific experimental protocols for determining the fundamental physicochemical properties
(e.g., melting point, solubility) of N-Nitroso Aripiprazole are not detailed in available literature.
However, the primary experimental concern for such impurities is their detection and
quantification at trace levels in pharmaceutical products. Advanced, highly sensitive analytical
techniques are required for this purpose.[14][15]

3.1 General Analytical Strategy

The detection of N-nitrosamine impurities necessitates methods with extremely low detection
limits, often in the parts-per-billion (ppb) range.[14][16] The standard approach involves
hyphenated chromatographic and mass spectrometric techniques.

3.2 Sample Preparation A robust sample preparation protocol is crucial for accurate
quantification and to mitigate matrix effects.

e Dissolution: The drug substance or product is dissolved in a suitable solvent. For
Aripiprazole, which has poor aqueous solubility, an organic solvent like dichloromethane or a
mixture containing dimethylformamide (DMF) might be used initially.[8][9]

» Extraction (if necessary): Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid
Extraction (LLE) may be employed to concentrate the analyte and remove interfering
substances from the sample matrix.

o Filtration: The final solution is filtered through a 0.22 pum or 0.45 um filter to remove
particulates before injection into the analytical system.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://veeprho.com/impurities/n-nitroso-aripiprazole/
https://www.benchchem.com/product/b16348155/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-characteristics-of-n-nitroso-aripiprazole
https://www.ijpsjournal.com/article/Analytical+Strategies+for+the+Detection+and+Quantification+of+Nitrosamine+Impurities+in+Pharmaceuticals
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.ijpsjournal.com/article/Analytical+Strategies+for+the+Detection+and+Quantification+of+Nitrosamine+Impurities+in+Pharmaceuticals
https://www.fda.gov/media/149015/download
http://www.suven.com/Pdf/Specifications/Aripiprazole.pdf
https://cdn.caymanchem.com/cdn/insert/19989.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16348155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.3 Instrumentation and Methodology

Liquid Chromatography-Mass Spectrometry (LC-MS) is the most common and powerful
technique for nitrosamine analysis.[14][15]

o Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) is
preferred for its high resolution and speed.

o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient elution using a mixture of an agueous phase (e.g., water with
0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile with 0.1% formic
acid).

o Flow Rate: Typically in the range of 0.2-0.5 mL/min.

o Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure
reproducibility.

e Mass Spectrometry System: High-resolution mass spectrometry (HRMS) or tandem mass
spectrometry (MS/MS) is essential for sensitivity and selectivity.[16]

o lonization Source: Atmospheric Pressure Chemical lonization (APCI) or Electrospray
lonization (ESI) are commonly used.

o Analyzer: Triple Quadrupole (QgQ) for MS/MS or Orbitrap/Time-of-Flight (TOF) for HRMS.

o Detection Mode: For MS/MS, Multiple Reaction Monitoring (MRM) is used for its high
selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for N-
Nitroso Aripiprazole. For HRMS, detection is based on the accurate mass of the
protonated molecule [M+H]+.

Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for more
volatile nitrosamines, though LC-MS is more common for non-volatile impurities like N-Nitroso
Aripiprazole.[15]

Visualizations: Pathways and Workflows
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The following diagrams illustrate the chemical formation pathway for nitrosamines and a typical
analytical workflow for their detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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